Cas no 21538-09-0 (1-[3-(aziridin-1-ylsulfonyl)phenyl]sulfonylaziridine)

• Product name: 1-[3-(aziridin-1-ylsulfonyl)phenyl]sulfonylaziridine
• CAS No: 21538-09-0
• MF: C₁₀H₁₂N₂O₄S₂
• MW: 288.34328
• CID: 1402384
• PubChem ID: 96166

1-[3-(aziridin-1-ylsulfonyl)phenyl]sulfonylaziridine Chemical and Physical Properties

Names and Identifiers

• 1-[3-(aziridin-1-ylsulfonyl)phenyl]sulfonylaziridine
• AC1L3VVN
• Aziridine, 1,1'-(m-phenylenedisulfonyl)bis-
• NSC57246
• 1,3-Bis-(aziridin-1-sulfonyl)-benzol
• AR-1H7655
• NCIOpen2_002322
• Aziridine,1'-(m-phenylenedisulfonyl)bis-
• AC1Q6TRN
• 1,3-bis-(aziridine-1-sulfonyl)-benzene
• AC1L3VVN; Aziridine, 1,1'-(m-phenylenedisulfonyl)bis-; NSC57246; 1,3-Bis-(aziridin-1-sulfonyl)-benzol; AR-1H7655; NCIOpen2_002322; Aziridine,1'-(m-phenylenedisulfonyl)bis-; AC1Q6TRN; 1,3-bis-(aziridine-1-sulfonyl)-benzene;
• Aziridine, 1,1'-(1,3-phenylenebis(sulfonyl))bis- (9CI)
• DTXSID90175872
• CM83300000
• Aziridine,1'-[1,3-phenylenebis(sulfonyl)]bis-
• NSC-57246
• NIOSH/CM8330000
• Aziridine, 1,1'-(1,3-phenylenebis(sulfonyl))bis-
• 21538-09-0
• Aziridine, 1,1'-(m-phenylenedisulfonyl)di-
• NSC 57246
• m-Bis(ethyleneiminosulphonyl)benzene

• Inchi： InChI=1S/C10H12N2O4S2/c13-17(14,11-4-5-11)9-2-1-3-10(8-9)18(15,16)12-6-7-12/h1-3,8H,4-7H2
• InChI Key： BLWIYKNWGISLSV-UHFFFAOYSA-N
• SMILES： C1CN1S(=O)(=O)C2=CC(=CC=C2)S(=O)(=O)N3CC3

Computed Properties

• Exact Mass: 288.02396
• Monoisotopic Mass: 288.02384922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 91.1Ų

Experimental Properties

• PSA: 74.3
• LogP: 1.73260